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Compound of Interest

Compound Name: Sanggenon N

Cat. No.: B592821 Get Quote

Essential Safety and Handling Guide for Sanggenon
N
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Sanggenon N, a naturally occurring isoprenylated flavonoid isolated from the root bark of

Morus alba. Adherence to these procedures is essential to ensure personal safety and maintain

a secure laboratory environment.

Compound Identification and Properties
Sanggenon N is a polyphenolic compound investigated for its potential hepatoprotective,

neuroprotective, and anti-inflammatory properties.[1][2] While comprehensive toxicity data is

not readily available, its classification as a flavonoid warrants careful handling.
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Property Data Source

Molecular Formula C₂₅H₂₆O₆ PubChem[3]

Molecular Weight 422.5 g/mol PubChem[3]

CAS Number 92280-12-1 BioCrick[4]

Appearance
Likely a solid powder, typical

for flavonoids.
General Knowledge

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate.

BioCrick, ChemFaces[4][5]

Storage

Recommended storage at

-20°C for long term and 2-8°C

for short term.

BioCrick[6]

Personal Protective Equipment (PPE)
Given the lack of a specific Safety Data Sheet (SDS) for Sanggenon N, a cautious approach is

necessary, drawing recommendations from the handling of similar flavonoid compounds like

Sanggenon F.[6]

Eye and Face Protection: Always wear safety glasses with side shields or chemical safety

goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for

any tears or punctures before use.

Body Protection: A standard laboratory coat must be worn at all times.

Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved respirator is recommended. Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

Operational Plan: Step-by-Step Handling Procedures
3.1. Preparation and Weighing:
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Before use, allow the vial containing Sanggenon N to equilibrate to room temperature for at

least one hour.[5]

Gently shake the vial to ensure any compound that may have adhered to the cap or sides is

collected at the bottom.

Conduct all weighing and initial dilutions inside a chemical fume hood to minimize inhalation

exposure.

3.2. Dissolution:

Based on experimental needs, select an appropriate solvent such as DMSO for creating

stock solutions.

If higher solubility is required, the tube can be warmed to 37°C and sonicated.

Prepare solutions on the day of use. If advance preparation is necessary, store stock

solutions in sealed vials at -20°C.

3.3. Experimental Use:

Clearly label all solutions containing Sanggenon N.

Avoid direct contact with the skin, eyes, and clothing.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
As a bioactive organic compound, Sanggenon N and its associated waste must be disposed of

as chemical waste. Do not dispose of Sanggenon N down the drain.

Solid Waste: Collect any unused Sanggenon N powder, contaminated gloves, weigh boats,

and other disposable materials in a designated, sealed container for chemical waste.

Liquid Waste: Solutions containing Sanggenon N should be collected in a clearly labeled,

sealed container for organic or chemical waste.
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Empty Vials: Rinse the original vial with a suitable solvent (e.g., acetone or ethanol), and

collect the rinsate in the chemical waste container. The rinsed vial can then be disposed of

as laboratory glassware.

Compliance: All disposal must be in accordance with local, state, and federal regulations for

hazardous waste.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[6]

Spills: In case of a spill, wear appropriate PPE, cover the spill with an absorbent material,

and collect it into a sealed container for chemical waste disposal. Ensure the area is well-

ventilated.

Visualized Workflow for Handling Sanggenon N
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Safe Handling and Disposal Workflow for Sanggenon N
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Disposal

Equilibrate Vial
to Room Temp

Don PPE
(Gloves, Goggles, Lab Coat) Work in Fume Hood Weigh CompoundProceed to Handling Prepare Stock Solution

(e.g., in DMSO) Perform Experiment

Collect Solid Waste
(Contaminated PPE, etc.)End of Experiment

Collect Liquid Waste
(Unused Solutions)

Rinse & Dispose Vial

Dispose as
Chemical Waste
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of Sanggenon
N in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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